Cas no 28519-33-7 (Benzenesulfonothioicacid, 4-methyl-, S-decyl ester)

• Product Name: Benzenesulfonothioicacid, 4-methyl-, S-decyl ester
• CAS No: 28519-33-7
• MF: C₁₇H₂₈O₂S₂
• MW: 328.533022880554
• CID: 268042
• PubChem ID: 97461
• Update Time: 2025-04-19

Benzenesulfonothioicacid, 4-methyl-, S-decyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonothioicacid, 4-methyl-, S-decyl ester
• 1-decylsulfanylsulfonyl-4-methylbenzene
• n-Decyl-p-toluolthiolsulfonat
• p-Toluenesulfonic acid,thio-,S-decyl ester
• S-Decyl 4-methylbenzenesulfonothioate
• S-Decyl p-toluenethiosulfonate
• CHEMBL2007493
• Benzenesulfonothioic acid, S-decyl ester
• p-Toluenesulfonic acid, thio-, S-decyl ester
• p-Toluenesulfonic acid, S-decyl ester
• NCI60_000578
• Benzenesulfonothioic acid, 4-methyl-, S-decyl ester
• NSC-124770
• NSC124770
• BRN 2700606
• DTXSID40182738
• 1-decylsulfanylsulfonyl-4-methyl-benzene
• NSC 124770
• 28519-33-7

• Inchi： 1S/C17H28O2S2/c1-3-4-5-6-7-8-9-10-15-20-21(18,19)17-13-11-16(2)12-14-17/h11-14H,3-10,15H2,1-2H3
• InChI Key： BJWRHSVAOWXOSZ-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCC)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 328.15300
• Monoisotopic Mass: 328.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.059
• Boiling Point: 444.7°Cat760mmHg
• Flash Point: 222.8°C
• Refractive Index: 1.521
• PSA: 67.82000
• LogP: 6.63840